Cas no 1797222-26-4 (N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide)

• Product Name: N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide
• CAS No: 1797222-26-4
• MF: C₁₄H₂₃N₅O₂
• MW: 293.364722490311
• CID: 5370279
• PubChem ID: 76147867
• Update Time: 2025-06-03

N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024560699
• 1797222-26-4
• N-(2-((2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)amino)-2-oxoethyl)butyramide
• N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide
• N-[2-[[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]amino]-2-oxoethyl]butanamide
• F6438-0422

• Inchi： 1S/C14H23N5O2/c1-6-7-11(20)15-8-12(21)18-13-9(2)16-14(19(4)5)17-10(13)3/h6-8H2,1-5H3,(H,15,20)(H,18,21)
• InChI Key： HJZAAZROGRENFL-UHFFFAOYSA-N
• SMILES： O=C(CNC(CCC)=O)NC1=C(C)N=C(N=C1C)N(C)C

Computed Properties

• Exact Mass: 293.18517499g/mol
• Monoisotopic Mass: 293.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Additional information on N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide

N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide and CAS No. 1797222-26-4: A Comprehensive Overview

N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide, identified by the CAS number 1797222-26-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The structural features of this molecule, including its pyrimidine core and amide functional groups, make it a candidate for further investigation into various therapeutic applications.

The molecular structure of N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide is characterized by a pyrimidine ring substituted at the 2-position with a dimethylamino group, and at the 4 and 6 positions with methyl groups. This specific arrangement contributes to its unique chemical properties and potential biological interactions. The presence of an amide group in the molecule also suggests possible roles in protein-protein interactions or as a modulator of enzyme activity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways relevant to human health and disease. The compound N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide has been studied for its potential to interact with various biological targets. For instance, its structural similarity to known pharmacophores has led researchers to explore its efficacy in inhibiting specific enzymes or receptors involved in metabolic disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The pyrimidine core is a common motif in many bioactive compounds, and modifications to this core have been shown to enhance binding affinity and selectivity. The amide group further contributes to the molecule's versatility, allowing for additional chemical modifications that could fine-tune its biological activity.

Recent studies have begun to unravel the mechanisms by which N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide exerts its effects. Initial research suggests that it may interact with proteins involved in cell signaling pathways that are dysregulated in various diseases. By binding to these targets, the compound could potentially restore normal cellular function or modulate inflammatory responses.

The synthesis of this compound has also been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. These methods include multi-step organic synthesis, catalytic transformations, and purification techniques such as column chromatography.

Furthermore, computational studies have been conducted to predict the binding modes of N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide with its target proteins. Molecular docking simulations have provided valuable insights into how the compound interacts with biological receptors at an atomic level. These simulations help guide medicinal chemists in designing derivatives with improved pharmacological properties.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for example, it has shown promise in preclinical models as an inhibitor of kinases that are overexpressed in certain types of cancer. In addition, it may have utility in treating inflammatory diseases by modulating cytokine production and immune cell function.

In conclusion, N-({[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]carbamoyl}methyl)butanamide (CAS No. 1797222-26-4) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics.